Cas no 2358-32-9 (1-Bromo-4-(bromodifluoromethyl)benzene)

1-Bromo-4-(bromodifluoromethyl)benzene is a halogenated aromatic compound featuring both a bromo substituent and a bromodifluoromethyl group on the benzene ring. This structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for introducing difluoromethyl and bromo functionalities into target molecules. Its dual functionality allows for selective transformations in cross-coupling reactions, nucleophilic substitutions, and fluorination processes. The compound is often utilized in pharmaceutical and agrochemical research due to its ability to modulate electronic and steric properties in complex molecules. Stability under standard conditions and compatibility with various reaction conditions further enhance its utility in synthetic chemistry.
1-Bromo-4-(bromodifluoromethyl)benzene structure
2358-32-9 structure
Product Name:1-Bromo-4-(bromodifluoromethyl)benzene
CAS No:2358-32-9
MF:C7H4Br2F2
MW:285.911467552185
MDL:MFCD15144710
CID:3164530
PubChem ID:22328069
Update Time:2025-11-05

1-Bromo-4-(bromodifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-(Bromodifluoromethyl)benzene
    • Benzene, 1-bromo-4-(bromodifluoromethyl)-
    • ZOTJZUPHVSVCKX-UHFFFAOYSA-N
    • NE39451
    • 1-Bromo-4-[bromo(difluoro)methyl]benzene
    • 1-Bromo-4-(bromodifluoromethyl)benzene
    • MDL： MFCD15144710
    • Inchi： 1S/C7H4Br2F2/c8-6-3-1-5(2-4-6)7(9,10)11/h1-4H
    • InChI Key： ZOTJZUPHVSVCKX-UHFFFAOYSA-N
    • SMILES： BrC(C1C=CC(=CC=1)Br)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 130
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.827 g/cm3 (20 ºC)
  • Boiling Point: 100 ºC (48 Torr)
  • Flash Point: 96.2±25.9 ºC,
  • Refractive Index: 1.5462 (589.3 nm 20 ºC)
  • Solubility: Insuluble (5.1E-3 g/L) (25 ºC),

1-Bromo-4-(bromodifluoromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B858881-1g
1-Bromo-4-(bromodifluoromethyl)benzene
 2358-32-9 ≥97%
1g
 ￥2,736.00 2022-09-29
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B858881-250mg
1-Bromo-4-(bromodifluoromethyl)benzene
 2358-32-9 ≥97%
250mg
 ￥980.00 2022-09-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y12945-1g
1-BRomo-4-(bromodifluoromethyl)benzene
 2358-32-9 97%
1g
 ¥10129.0 2024-07-18
Alichem
A019092152-250mg
1-Bromo-4-(bromodifluoromethyl)benzene
 2358-32-9 95%
250mg
 $374.18 2023-09-02
Alichem
A019092152-1g
1-Bromo-4-(bromodifluoromethyl)benzene
 2358-32-9 95%
1g
 $874.17 2023-09-02
eNovation Chemicals LLC
D696801-0.25g
1-Bromo-4-(bromodifluoromethyl)benzene
 2358-32-9 97%
0.25g
 $160 2024-07-20
eNovation Chemicals LLC
D696801-1g
1-Bromo-4-(bromodifluoromethyl)benzene
 2358-32-9 97%
1g
 $535 2024-07-20
eNovation Chemicals LLC
D626832-1g
1-Bromo-4-(bromodifluoromethyl)benzene
 2358-32-9 97%
1g
 $1000 2023-05-13
abcr
AB453115-250 mg
1-Bromo-4-(bromodifluoromethyl)benzene
 2358-32-9
250MG
 €518.00 2022-06-10
abcr
AB453115-1 g
1-Bromo-4-(bromodifluoromethyl)benzene
 2358-32-9
1g
 €1,245.50 2022-06-10

1-Bromo-4-(bromodifluoromethyl)benzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2358-32-9)1-Bromo-4-(bromodifluoromethyl)benzene
Order Number:A902428
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:11
Price ($):341.0
Email:sales@amadischem.com

1-Bromo-4-(bromodifluoromethyl)benzene Related Literature

Related Categories

2358-32-9 (1-Bromo-4-(bromodifluoromethyl)benzene) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:2358-32-9)1-Bromo-4-(bromodifluoromethyl)benzene
A902428
Purity:99%
Quantity:1g
Price ($):341.0
Email